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Cat. No.: B103543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Disodium phthalate, the sodium salt of phthalic acid, is a versatile compound utilized across

various scientific disciplines. This technical guide provides an in-depth overview of its chemical

and physical properties, synthesis, and key applications, with a particular focus on its relevance

to laboratory research and pharmaceutical development. While the broader class of phthalates

has been extensively studied for its endocrine-disrupting properties, this document specifically

addresses the known characteristics and functions of disodium phthalate, including its use as

a buffering agent, chelating agent, and a primary standard in analytical chemistry. Experimental

methodologies for its synthesis and analysis are detailed, and its role in stabilizing

pharmaceutical formulations is discussed.

Core Properties of Disodium Phthalate
Disodium phthalate (CAS Number: 15968-01-1) is a white, crystalline, and hygroscopic solid

that is soluble in water.[1] It is the disodium salt of 1,2-benzenedicarboxylic acid.
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Property Value Reference

CAS Number 15968-01-1 [2]

Molecular Formula C₈H₄Na₂O₄ [2]

Molecular Weight 210.09 g/mol [2]

Appearance
White to almost white powder

to crystal
[1]

Solubility Soluble in water [1]

Synonyms
Phthalic acid disodium salt,

Sodium phthalate
[1][3]

Synthesis of Disodium Phthalate: Experimental
Protocols
The synthesis of disodium phthalate is most commonly achieved through a straightforward

acid-base neutralization reaction.

Neutralization of Phthalic Acid
This method involves the direct reaction of phthalic acid with sodium hydroxide.

Materials:

Phthalic acid (C₈H₆O₄)

Sodium hydroxide (NaOH)

Distilled water

Ethanol (for recrystallization, optional)

Procedure:

Dissolve a known molar quantity of phthalic acid in distilled water. Gentle heating may be

applied to aid dissolution.
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In a separate container, prepare a stoichiometric equivalent solution of sodium hydroxide (a

1:2 molar ratio of phthalic acid to sodium hydroxide is required for complete neutralization of

both carboxylic acid groups).[3]

Slowly add the sodium hydroxide solution to the phthalic acid solution while stirring

continuously. The reaction is exothermic, and the temperature should be monitored and

controlled.[3]

After the addition is complete, continue stirring for a period to ensure the reaction goes to

completion.

The resulting solution of disodium phthalate can be used directly or the solid can be

isolated by evaporation of the water.

For higher purity, the crude disodium phthalate can be recrystallized from a suitable solvent

such as ethanol.

Hydrolysis of Phthalic Anhydride
An alternative synthesis route involves the hydrolysis of phthalic anhydride to phthalic acid,

followed by neutralization.

Materials:

Phthalic anhydride (C₈H₄O₃)

Sodium hydroxide (NaOH)

Distilled water

Procedure:

Suspend phthalic anhydride in hot distilled water. The anhydride will slowly hydrolyze to form

phthalic acid.

Once the phthalic anhydride has completely dissolved, indicating the formation of phthalic

acid, proceed with the neutralization step as described in section 2.1 by adding a

stoichiometric amount of sodium hydroxide solution.[3]
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Applications in Research and Development
Disodium phthalate's chemical properties make it a valuable reagent in various laboratory and

pharmaceutical applications.

Buffering Agent
Due to its nature as the salt of a weak acid and a strong base, solutions of disodium phthalate
can act as a buffer to maintain a stable pH.[4] This is particularly useful in:

Biochemical assays: Maintaining a constant pH is often critical for enzyme activity and

stability.

Cell culture media: Although less common than other buffering systems, it can be used to

control the pH of the growth environment.

Chelating Agent
The ortho-positioned carboxylate groups in the phthalate dianion allow it to act as a chelating

agent, forming stable complexes with metal ions.[4] This property is leveraged in:

Analytical Chemistry: To sequester metal ions that might interfere with an analysis.

Pharmaceutical Formulations: To chelate trace metal ions that can catalyze the degradation

of active pharmaceutical ingredients (APIs).[4] For instance, it can reduce the generation of

free radicals in parenteral formulations by 40-60%, thereby extending the shelf life of the

product.[4]

Primary Standard in Titrimetry
Due to its high purity and stability, disodium phthalate can be used as a primary standard for

the standardization of strong acids in acid-base titrations.[5]

Analytical Methods for Phthalate Determination
While the analysis of phthalates often focuses on the more volatile ester forms, the principles

can be adapted for the determination of disodium phthalate. The primary analytical

techniques include:
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High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV detector is a

common method for the separation and quantification of phthalates.[6]

Gas Chromatography-Mass Spectrometry (GC-MS): This is the most prevalent technique for

phthalate analysis, especially for trace-level detection.[6] For non-volatile salts like disodium
phthalate, derivatization to a more volatile ester form may be necessary prior to GC

analysis.

Biological Signaling Pathways: A Note on
Phthalates
It is crucial to distinguish disodium phthalate from its ester derivatives (e.g., DEHP, DBP),

which are the primary subjects of toxicological studies concerning endocrine disruption. The

vast body of research on the biological effects of "phthalates" refers to these ester compounds.

Phthalate esters are known to interact with various nuclear receptors and signaling pathways,

including:

Estrogen Receptors (ER) and Androgen Receptors (AR): Acting as agonists or antagonists,

leading to endocrine-disrupting effects.

Peroxisome Proliferator-Activated Receptors (PPARs): Influencing lipid metabolism and

adipogenesis.

The diagram below illustrates the generalized signaling pathways affected by phthalate esters.

At present, there is a lack of specific research detailing the direct interaction of the disodium
phthalate ion with these pathways. Its high water solubility and ionic nature suggest a different

pharmacokinetic and pharmacodynamic profile compared to the lipophilic phthalate esters.
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Caption: Generalized signaling pathways of phthalate esters.

Conclusion
Disodium phthalate is a compound with well-defined applications in analytical chemistry and

pharmaceutical sciences, primarily as a buffering and chelating agent. Its synthesis is

straightforward and scalable. While it belongs to the broader class of phthalates, its

physicochemical properties and likely biological behavior differ significantly from the more

commonly studied phthalate esters. Further research is warranted to delineate any specific

biological activities of disodium phthalate itself and to fully understand its toxicological profile

in comparison to its ester counterparts. This guide provides a foundational understanding for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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